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Compound of Interest

Compound Name: DTPA anhydride

Cat. No.: B1195657 Get Quote

An In-depth Technical Guide to the Safe Handling of Solid DTPA Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid

Diethylenetriaminepentaacetic dianhydride (DTPA anhydride). Adherence to these guidelines

is crucial for ensuring personal safety and maintaining experimental integrity in a laboratory

setting.

Chemical and Physical Properties
Solid DTPA anhydride is a white to light-colored crystalline powder.[1] It is a key reagent for

introducing a strong chelating agent in various scientific applications, including the synthesis of

macrocyclic ligands and lanthanide complexes for use as MRI enhancers.[2] Understanding its

properties is fundamental to its safe handling.
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Property Value Reference

Synonyms

N,N-Bis[2-(2,6-

dioxomorpholino)ethyl]glycine,

DTPA dianhydride

[1]

CAS Number 23911-26-4 [3]

Molecular Formula C₁₄H₁₉N₃O₈

Molecular Weight 357.32 g/mol

Appearance
White to light yellow to light

orange powder/crystal
[1]

Melting Point 182-184 °C [3]

Solubility Hydrolyzes in water [2][3]

Density 1.460 ± 0.06 g/cm³ (Predicted) [3]

Flash Point 350.6°C (Predicted) [3]

Vapor Pressure
6.53E-19 mmHg at 25°C

(Predicted)
[3]

Hazard Identification and Classification
DTPA anhydride is classified as a hazardous substance. The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[2]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.

Serious Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.

Signal Word: Warning
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Hazard Pictogram:

alt text

Experimental Protocols: Safe Handling Procedures
Given that DTPA anhydride is moisture-sensitive and a respiratory irritant, all manipulations

should be performed in a controlled environment.

3.1. Personal Protective Equipment (PPE)

Before handling DTPA anhydride, the following PPE is mandatory:

Eye Protection: Wear safety glasses with side shields or chemical goggles.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[5]

Skin and Body Protection: A lab coat is required. For larger quantities, consider an

impervious apron and additional protective clothing.[4][6]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood to avoid dust inhalation.[4][7] If ventilation is inadequate, a NIOSH/MSHA approved

respirator is necessary.[6]

3.2. Weighing and Transfer

Preparation: Ensure the chemical fume hood is operational and the work surface is clean

and uncluttered.

Inert Atmosphere: As DTPA anhydride is moisture-sensitive, for reactions requiring

anhydrous conditions, perform weighing and transfer under an inert gas (e.g., argon or

nitrogen).[2]

Dispensing: Use a spatula to carefully transfer the solid from its storage container to a pre-

tared weighing vessel. Avoid generating dust.[4]

Closure: Tightly close the main container immediately after dispensing to prevent moisture

absorption and contamination.[2]
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Cleanup: Clean any spills on the balance or work surface immediately using a dry method

(do not use water).

3.3. Dissolution and Reaction

Solvent Addition: Add the solid DTPA anhydride to the reaction vessel within the fume hood.

Hydrolysis: Be aware that DTPA anhydride hydrolyzes in water.[2][3] The reaction with

water will open the anhydride rings to form DTPA. This may be the desired outcome for

some applications, but for others, anhydrous solvents are necessary.

Monitoring: Once the reagent is added to the reaction mixture, continue to operate within the

fume hood.

Storage and Incompatibilities
Proper storage is critical to maintaining the integrity of DTPA anhydride and ensuring safety.

Storage Temperature: Recommended storage is at -20°C.[2]

Conditions: Store in a tightly closed container in a dry, well-ventilated place.[2] The material

is moisture-sensitive.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately.

5.1. First Aid Measures
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Exposure Route Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[8]

5.2. Spill Response

Evacuate: Keep unnecessary personnel away from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Containment: Avoid generating dust. With a clean shovel, carefully place the material into a

clean, dry, and labeled container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the contents and container at an approved waste disposal plant. Do not

let the product enter drains.

Visual Guides
The following diagrams illustrate key workflows and decision-making processes for handling

solid DTPA anhydride.
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Caption: Standard laboratory workflow for handling solid DTPA anhydride.
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Caption: Decision tree for first aid response to DTPA anhydride exposure.
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Caption: Reactivity and storage compatibility for solid DTPA anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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